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Compound of Interest

Compound Name: 2,3-Dimethylsuccinic acid

CAS No.: 608-39-9

Cat. No.: B1215420

Get Quote

This guide provides a comprehensive overview and detailed protocols for the use of succinic

anhydride in proteomics research. We will delve into the chemical principles, practical

applications, and step-by-step methodologies for modifying proteins to improve their analysis

by mass spectrometry.

Introduction: The Rationale for Protein
Succinylation
In bottom-up proteomics, proteins are enzymatically digested, typically with trypsin, to generate

peptides that are then analyzed by liquid chromatography-mass spectrometry (LC-MS). Trypsin

cleaves proteins C-terminal to lysine (K) and arginine (R) residues. This process results in

peptides that carry a net positive charge at their N-terminus and on the C-terminal K or R,

which is ideal for electrospray ionization and subsequent fragmentation by collision-induced

dissociation (CID).
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However, this ideal scenario can be complicated by the presence of multiple lysine residues

within a peptide, leading to missed cleavages and peptides with higher charge states that are

more difficult to analyze. Furthermore, certain post-translational modifications (PTMs) on lysine,

such as ubiquitination or acetylation, are of significant biological interest but can be challenging

to detect.

Chemical derivatization with succinic anhydride offers a powerful solution to these challenges.

This process, known as succinylation, targets the primary amines on the N-terminus of the

protein and the epsilon-amine group of lysine side chains. The reaction converts the positively

charged amine into a negatively charged carboxylate group, a process that has several key

benefits for proteomic analysis.

Key Advantages of Succinylation:

Improved Peptide Fragmentation: By neutralizing the positive charge on lysine, succinylation

encourages fragmentation along the peptide backbone during MS/MS analysis, leading to

more complete and easily interpretable spectra.

Enhanced Detection of Acidic Peptides: The introduction of a carboxyl group can improve the

ionization efficiency of acidic peptides, which are often underrepresented in standard

proteomics workflows.

"Pseudo-Arginine" Behavior: Succinylation of lysine residues blocks tryptic cleavage at these

sites. This forces trypsin to cleave only at arginine residues, simplifying the resulting peptide

mixture and making database searches more straightforward.

Enrichment of PTMs: By blocking unmodified lysines, succinylation can be used as part of a

strategy to enrich for peptides containing other lysine modifications, such as acetylation.

The Chemistry of Succinylation
Succinic anhydride reacts with primary amines in a nucleophilic acyl substitution reaction. The

lone pair of electrons on the nitrogen atom of the amine attacks one of the carbonyl carbons of

the anhydride ring. This opens the ring and forms a stable amide bond, while the other carbonyl

group is converted to a carboxylate.
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Diagram 1: Chemical Reaction of Succinylation This diagram illustrates the reaction between a

primary amine (representing a lysine side chain or protein N-terminus) and succinic anhydride.

Caption: Reaction of a primary amine with succinic anhydride.

Experimental Protocol: In-Solution Succinylation of
a Protein Mixture
This protocol details the steps for succinylating a complex protein mixture prior to tryptic

digestion and LC-MS/MS analysis.

Materials:

Protein extract in a suitable buffer (e.g., 8 M urea, 100 mM ammonium bicarbonate, pH 8.0)

Dithiothreitol (DTT) stock solution (500 mM)

Iodoacetamide (IAA) stock solution (1 M)

Succinic anhydride

Ammonium bicarbonate stock solution (1 M, pH 8.0)

Trypsin (mass spectrometry grade)

Formic acid (for quenching)

C18 solid-phase extraction (SPE) cartridges for desalting

Protocol Steps:

Protein Solubilization and Reduction:

Start with 100 µg of protein in a final volume of 100 µL of 8 M urea, 100 mM ammonium

bicarbonate buffer.

Add DTT to a final concentration of 5 mM.
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Incubate at 37°C for 1 hour to reduce disulfide bonds.

Alkylation:

Cool the sample to room temperature.

Add IAA to a final concentration of 15 mM.

Incubate in the dark at room temperature for 30 minutes to alkylate cysteine residues.

Succinylation Reaction:

Add succinic anhydride to the protein solution. A common starting point is a 20-fold excess

by weight (e.g., for 100 µg of protein, add 2 mg of succinic anhydride). The optimal

amount may require titration.

Immediately after adding the succinic anhydride, adjust the pH to 8.0-8.5 using the 1 M

ammonium bicarbonate solution. The reaction produces acid, so the pH will need to be

monitored and adjusted.

Allow the reaction to proceed for 30 minutes at room temperature.

Buffer Exchange and Digestion:

Dilute the reaction mixture 4-fold with 100 mM ammonium bicarbonate to reduce the urea

concentration to 2 M.

Add trypsin at a 1:50 (trypsin:protein) ratio.

Incubate overnight at 37°C.

Quenching and Desalting:

Quench the digestion by adding formic acid to a final concentration of 1%.

Desalt the peptide mixture using a C18 SPE cartridge according to the manufacturer's

instructions.
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Elute the peptides, dry them in a vacuum centrifuge, and resuspend in a suitable solvent

for LC-MS/MS analysis.

Diagram 2: Experimental Workflow for Succinylation Proteomics
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Caption: Workflow for preparing succinylated proteins for MS.
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Data Analysis Considerations
When analyzing data from succinylated samples, it is crucial to configure the database search

parameters correctly:

Enzyme: Set to Trypsin (P), but specify cleavage only at Arginine (R).

Variable Modifications:

Oxidation (M)

Succinylation (K)

Succinylation (Protein N-term)

Fixed Modifications:

Carbamidomethyl (C)

The mass shift for succinylation is +100.0160 Da.

Trustworthiness and Self-Validation
The success of a succinylation experiment can be validated through several built-in checks:

Digestion Efficiency: A successful experiment will show a dramatic decrease in the number of

peptides with C-terminal lysine and a corresponding increase in peptides with C-terminal

arginine. The missed cleavage rate at arginine should remain low.

Mass Shift Confirmation: The mass spectra should show a high percentage of peptides with

the +100.0160 Da modification on lysine residues and N-termini.

Chromatographic Profile: The overall chromatographic profile may shift, as the modification

increases the hydrophilicity of the peptides.

Quantitative Data Summary
The following table summarizes the expected outcomes of a typical succinylation experiment

compared to a standard tryptic digest.
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Parameter
Standard Tryptic
Digest

Succinylated
Digest

Rationale for
Change

Primary Cleavage

Sites

Lysine (K), Arginine

(R)
Arginine (R) only

Succinylation blocks

cleavage at lysine.

Average Peptide

Charge
Typically +2, +3 Typically +2

Loss of lysine's

positive charge is

balanced by the N-

terminal amine.

Peptide Identifications Variable Often Increased

Simplified spectra and

improved

fragmentation can

lead to more confident

peptide identifications.

PTM Analysis Standard
Enhanced for non-

lysine PTMs

Blocking unmodified

lysines can aid in the

enrichment and

detection of other

modifications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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